Cas no 36868-37-8 (Phenol, 2-methoxy-5-(2-phenylethyl)-)

• Product Name: Phenol, 2-methoxy-5-(2-phenylethyl)-
• CAS No: 36868-37-8
• MF: C₁₅H₁₆O₂
• MW: 228.286344528198
• CID: 1479617
• PubChem ID: 13939146
• Update Time: 2025-04-21

Phenol, 2-methoxy-5-(2-phenylethyl)- Chemical and Physical Properties

Names and Identifiers

• Phenol, 2-methoxy-5-(2-phenylethyl)-
• 2-methoxy-5-(2-phenylethyl)phenol
• DTXSID00552913
• CHEMBL447998
• 36868-37-8
• 3-Hydroxy-4-methoxybibenzyl

• Inchi： 1S/C15H16O2/c1-17-15-10-9-13(11-14(15)16)8-7-12-5-3-2-4-6-12/h2-6,9-11,16H,7-8H2,1H3
• InChI Key： MFBFJSQTXYOUAV-UHFFFAOYSA-N
• SMILES： O(C)C1C=CC(=CC=1O)CCC1C=CC=CC=1

Computed Properties

• Exact Mass: 228.11508
• Monoisotopic Mass: 228.115029749g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 211
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 29.5Ų

Experimental Properties

• PSA: 29.46

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Stilbenes Stilbenes
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Stilbenes